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For Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Precision in
Persistent Pollutant Analysis
Polychlorinated biphenyls (PCBs) represent a class of persistent organic pollutants (POPs)

that, despite being banned from production in many countries for decades, continue to pose a

significant threat to environmental and human health.[1] Their lipophilic nature leads to

bioaccumulation in the food chain, and exposure is associated with a range of toxic effects,

including carcinogenicity and disruption of the endocrine and nervous systems. Accurate and

precise quantification of specific PCB congeners in complex matrices is therefore paramount

for toxicological research, environmental monitoring, and ensuring the safety of food and drug

products. This guide provides an in-depth technical overview of the PCB 155-¹³C₁₂ standard, a

critical tool for achieving the highest level of analytical accuracy in PCB analysis.

The Role of Isotope Dilution and the ¹³C₁₂-Labeled
Standard

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b15555299#bc-rfq
https://isotope.com/pcb-standards-and-standard-mixtures/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555299?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The gold standard for the quantitative analysis of trace organic compounds in complex samples

is isotope dilution mass spectrometry (IDMS).[2] This technique relies on the use of a stable

isotope-labeled internal standard that is chemically identical to the analyte of interest but has a

different mass. The PCB 155-¹³C₁₂ standard, in which all twelve carbon atoms of the biphenyl

backbone are replaced with the carbon-13 isotope, serves as an ideal internal standard for the

quantification of native (unlabeled) PCB 155.

The fundamental principle of isotope dilution is that the labeled standard is added to the

sample at the very beginning of the analytical process. It experiences the same potential losses

as the native analyte during extraction, cleanup, and analysis. By measuring the ratio of the

native analyte to the labeled standard in the final extract using a mass spectrometer, the initial

concentration of the native analyte can be accurately calculated, regardless of variations in

sample recovery.

Commercial Suppliers and the Hallmark of Quality:
ISO 17034 Accreditation
The reliability of any analytical measurement is fundamentally tied to the quality of the

reference materials used. For PCB 155-¹³C₁₂ standards, it is imperative to source from

commercial suppliers who can demonstrate the highest commitment to quality through

internationally recognized accreditations.

Several reputable suppliers specialize in the production of high-purity, certified PCB standards,

including:

LGC Standards: A global leader in the production and distribution of reference materials,

LGC Standards offers a wide range of PCB congeners, including isotopically labeled

standards, and operates under ISO 17034 accreditation.[3]

Cambridge Isotope Laboratories, Inc. (CIL): CIL is a premier supplier of stable isotopes and

stable isotope-labeled compounds for research and analytical applications. They provide a

comprehensive portfolio of ¹³C-labeled PCB standards and emphasize their rigorous quality

control procedures.[1][2]

Wellington Laboratories: Specializing in the synthesis of analytical standards for

environmental contaminants, Wellington Laboratories offers a variety of individual mass-
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labeled PCB congeners.[4]

The Significance of ISO 17034:

The ISO 17034 accreditation is a critical indicator of a reference material producer's

competence.[5] It goes beyond general quality management systems by setting specific

requirements for the production of reference materials, including aspects of homogeneity,

stability, and the assignment of certified property values with stated uncertainties. For

researchers, sourcing standards from an ISO 17034 accredited supplier provides the highest

level of confidence in the material's identity, purity, and concentration, which is essential for

data of the highest metrological quality.

Technical Specifications of the PCB 155-¹³C₁₂
Standard
While the exact specifications can vary slightly between suppliers, a typical commercial offering

of the PCB 155-¹³C₁₂ standard will have the characteristics outlined in the table below. This

information is typically detailed in the product's Certificate of Analysis (CoA), a critical

document that should always be reviewed upon receipt of the standard.
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Parameter Typical Specification Significance

Analyte

2,2',4,4',6,6'-

Hexachlorobiphenyl-¹³C₁₂

(PCB 155-¹³C₁₂)

The specific isotopically

labeled congener.

Isotopic Purity ≥ 99% ¹³C

Ensures minimal contribution

from unlabeled or partially

labeled species, which could

interfere with quantification.

Chemical Purity ≥ 98%

Indicates the absence of other

chemical impurities that could

co-elute and interfere with the

analysis.

Certified Concentration
Typically 40 µg/mL (with a

stated uncertainty)

The gravimetrically prepared

and verified concentration of

the standard, crucial for

accurate spiking of samples.

Solvent Isooctane or Nonane

A high-purity organic solvent

compatible with gas

chromatography.

Traceability
To NIST or other national

metrology institutes

Establishes an unbroken chain

of comparisons to a

recognized national or

international standard.

Accreditation Produced under ISO 17034

Provides confidence in the

competence of the

manufacturer and the reliability

of the certified values.

Experimental Workflow: Quantification of PCB 155
using Isotope Dilution GC-MS
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The following section outlines a detailed, step-by-step methodology for the analysis of PCB 155

in an environmental sample (e.g., sediment) using the PCB 155-¹³C₁₂ standard. This protocol is

based on the principles outlined in US EPA Method 1668, a high-resolution method for the

determination of PCB congeners.[5][6]

Diagram of the Experimental Workflow

Sample Preparation Extraction Extract Cleanup Analysis

1. Sample Weighing
(e.g., 10g sediment)

2. Spiking with
PCB 155-¹³C₁₂

3. Pressurized Fluid
Extraction (PFE)

4. Multi-layer Silica Gel
Column Chromatography 5. GC-HRMS Analysis 6. Data Processing &

Quantification

Click to download full resolution via product page

Caption: A generalized workflow for the analysis of PCB 155 using isotope dilution GC-MS.

Step-by-Step Methodology
1. Sample Preparation and Spiking:

Objective: To accurately weigh the sample and introduce a known amount of the PCB 155-

¹³C₁₂ internal standard.

Procedure:

Homogenize the sediment sample to ensure representativeness.

Weigh approximately 10 grams of the homogenized sample into an extraction cell.

Accurately spike the sample with a known volume of the PCB 155-¹³C₁₂ standard solution

(e.g., 100 µL of a 1 µg/mL working solution). The amount of standard added should be

chosen to be in a similar order of magnitude as the expected concentration of the native

analyte.

Add a surrogate standard to monitor the efficiency of the sample preparation process.
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2. Extraction:

Objective: To efficiently extract the PCBs from the sample matrix.

Procedure (Pressurized Fluid Extraction - PFE):

Mix the spiked sample with a drying agent like anhydrous sodium sulfate.

Place the mixture in a PFE cell.

Extract the sample using a suitable solvent (e.g., hexane/acetone mixture) at elevated

temperature and pressure. PFE offers a more efficient and faster extraction compared to

traditional Soxhlet extraction.[7]

3. Extract Cleanup:

Objective: To remove interfering compounds from the sample extract that could co-elute with

the target analytes and cause analytical interferences.

Procedure (Multi-layer Silica Gel Chromatography):

Concentrate the extract from the PFE.

Pass the concentrated extract through a multi-layer silica gel column containing layers of

neutral, acidic, and basic silica. This process effectively removes lipids and other polar

interferences.

Elute the PCBs from the column with a non-polar solvent like hexane.

Concentrate the cleaned extract to a final volume of approximately 1 mL.

4. GC-HRMS Analysis:

Objective: To separate the PCB congeners chromatographically and detect them with high

mass accuracy and resolution.

Instrumentation: A high-resolution gas chromatograph coupled to a high-resolution mass

spectrometer (HRGC-HRMS) is required to meet the stringent performance criteria of
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methods like US EPA 1668.[5]

Typical GC-MS Conditions:

GC Column: A long, narrow-bore capillary column with a non-polar stationary phase (e.g.,

DB-5ms) is used for optimal separation of PCB congeners.

Injection: A splitless injection is typically used for trace analysis.

Oven Program: A temperature gradient is employed to separate the PCBs based on their

boiling points.

MS Mode: The mass spectrometer is operated in Selected Ion Monitoring (SIM) mode,

monitoring the exact masses of the molecular ions for both native PCB 155 and the ¹³C₁₂-

labeled standard. A resolving power of at least 10,000 is necessary to separate the analyte

ions from potential interferences.[5]

5. Data Processing and Quantification:

Objective: To identify and quantify PCB 155 based on the integrated peak areas of the native

analyte and the internal standard.

Procedure:

Identify the peaks for native PCB 155 and PCB 155-¹³C₁₂ based on their retention times

and the monitoring of their specific m/z values.

Integrate the peak areas for both the native analyte (A_nat) and the labeled internal

standard (A_is).

Calculate the Response Factor (RF) from the analysis of a calibration standard containing

known amounts of both the native analyte and the labeled standard.

The concentration of the native PCB 155 in the sample is then calculated using the

following formula:

Concentration_nat = (A_nat / A_is) * (Amount_is / Sample Weight) * (1 / RF)
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Synthesis and Quality Control of ¹³C-Labeled PCB
Standards: A Foundation of Trust
The synthesis of ¹³C₁₂-labeled PCB standards is a complex process that requires specialized

expertise and facilities. While several synthetic routes exist, a common approach involves a

modified Suzuki coupling reaction.[8] This method allows for the controlled coupling of

chlorinated benzene boronic acids with bromochlorobenzenes, providing a high degree of

selectivity and good yields. The starting materials for the synthesis of the ¹³C₁₂-labeled

congeners would be ¹³C-labeled benzene derivatives.

The trustworthiness of these standards is ensured through a rigorous quality control regimen:

[2][9]

Identity Confirmation: The chemical structure of the synthesized standard is confirmed using

techniques such as Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic

Resonance (¹H-NMR and ¹³C-NMR) spectroscopy, and melting point determination.

Isotopic Enrichment: The percentage of ¹³C labeling is determined by GC-MS to ensure it

meets the high specification (typically ≥ 99%).

Chemical Purity: The purity of the standard is assessed by multiple analytical techniques,

including GC-MS and Gas Chromatography with Electron Capture Detection (GC-ECD), to

ensure the absence of interfering impurities.

Certified Concentration: The concentration of the final solution is determined gravimetrically

using calibrated balances and is verified by comparison against a primary standard from a

national metrology institute like NIST. The uncertainty of the certified value is calculated

according to the principles of the Guide to the Expression of Uncertainty in Measurement

(GUM).

Handling and Storage: Preserving the Integrity of
the Standard
Proper handling and storage of the PCB 155-¹³C₁₂ standard are critical to maintain its integrity

and ensure the accuracy of analytical results.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://xray.uky.edu/people/parkin/papers/102_CSv56p735.pdf
https://www.chromservis.eu/media/0/05_pdf/Catalogues/CIL_PCB_Standards_and_Standard_Mixtures.pdf
https://www.dspsystems.eu/wp-content/uploads/2018/03/PCB-Standards-and-Standard-Mixtures.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555299?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: The standard should be stored at the temperature recommended by the supplier,

typically at or below room temperature, and protected from light.[10][11]

Handling:

Always wear appropriate personal protective equipment (PPE), including gloves and

safety glasses, when handling PCB standards.

Use calibrated micropipettes for accurate dispensing of the standard.

To prevent contamination, do not return any unused standard to the original vial.

Ensure that all handling is performed in a well-ventilated area, preferably a fume hood.

Disposal: Dispose of any unused standard and contaminated materials in accordance with

local, state, and federal regulations for hazardous waste.[12]

Conclusion: Enabling High-Confidence Research
and Analysis
The PCB 155-¹³C₁₂ standard is an indispensable tool for researchers, scientists, and drug

development professionals engaged in the analysis of this toxicologically significant PCB

congener. By understanding the principles of isotope dilution, sourcing high-quality, certified

standards from accredited suppliers, and implementing a robust analytical workflow,

laboratories can achieve the highest level of accuracy and precision in their measurements.

This, in turn, enables reliable risk assessments, effective environmental remediation strategies,

and the assurance of safety in our food and medicines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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